Cas no 25462-50-4 (1,3-Propanediol,2-methyl-2-(3-methylbutyl)-)
25462-50-4 structure
Product Name:1,3-Propanediol,2-methyl-2-(3-methylbutyl)-
CAS No:25462-50-4
MF:C9H20O2
MW:160.253903388977
CID:258496
PubChem ID:213090
Update Time:2025-04-19
1,3-Propanediol,2-methyl-2-(3-methylbutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-methyl-2-(3-methylbutyl)-
- 2-methyl-2-(3-methylbutyl)propane-1,3-diol
- AKOS018005546
- 1,3-Propanediol, 2-isopentyl-2-methyl-
- 2-Isopentyl-2-methyl-1,3-propanediol
- BRN 1847822
- 25462-50-4
- DTXSID10180145
-
- Inchi: 1S/C9H20O2/c1-8(2)4-5-9(3,6-10)7-11/h8,10-11H,4-7H2,1-3H3
- InChI Key: SXKIAUOJJWKUTP-UHFFFAOYSA-N
- SMILES: OCC(C)(CO)CCC(C)C
Computed Properties
- Exact Mass: 160.1464
- Monoisotopic Mass: 160.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 95.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 0.928
- Boiling Point: 243.3°C at 760 mmHg
- Flash Point: 105.9°C
- Refractive Index: 1.454
- PSA: 40.46
1,3-Propanediol,2-methyl-2-(3-methylbutyl)- Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
25462-50-4 (1,3-Propanediol,2-methyl-2-(3-methylbutyl)-) Related Products
- 2612-26-2(2-N-Butylpropane-1,3-diol)
- 25462-23-1(2-N-Pentylpropane-1,3-diol)
- 106868-09-1(2,2-Di-N-octyl-1,3-propanediol)
- 4415-73-0([1-(hydroxymethyl)cyclobutyl]methanol)
- 2612-28-4(2-Propylpropane-1,3-diol)
- 10547-96-3(2,2-Dihydroxy-2,2-diisobutylpropane)
- 77-99-6(Ethyl-2-(hydroxymethyl)-1,3-propanediol)
- 115-76-4(2,2-diethylpropane-1,3-diol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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